Cas no 96-79-7 (2-Propanamine,N-(2-chloroethyl)-N-(1-methylethyl)-)

• Product Name: 2-Propanamine,N-(2-chloroethyl)-N-(1-methylethyl)-
• CAS No: 96-79-7
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 805799
• PubChem ID: 7312
• Update Time: 2025-04-19

2-Propanamine,N-(2-chloroethyl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,N-(2-chloroethyl)-N-(1-methylethyl)-
• N-(2-chloroethyl)-N-propan-2-ylpropan-2-amine
• 1-Chloro-2-diisopropylaminoethane
• 1-diisopropylamino-2-chloro-ethane
• 2-Chloro-N,N-diisopropylethanamine
• 2-Chloro-N,N-diisopropylethylamine
• A-diisopropylaminoethyl chloride
• EINECS 202-535-7
• N,N-Diisopropyl-2-chloroethylamine
• N,N-diisopropylaminoethylchloride
• 2-(diisopropylamino)ethyl chloride
• N-(2-chloroethyl)-N-(1-methylethyl)-2-propanamine
• NSC11785
• BRN 0605346
• chloroethyl diisopropylamine
• DTXSID90242073
• 1-(Diisopropylamino)-2-chloroethane
• AKOS002667766
• DIISOPROPYLAMINE, N-(2-CHLOROETHYL)-
• 4-04-00-00511 (Beilstein Handbook Reference)
• NS00022912
• UNII-B9V7N2CQ7K
• NCGC00166002-01
• 2-diisopropylamino-1-chloroethane
• beta-(Diisopropylamino)ethyl chloride
• 96-79-7
• 2-Chloroethyl-diisopropylamine
• Diisopropyl-(2-chloro-ethyl)-amine
• SCHEMBL226273
• 1-diisopropylamino-2-chloroethane
• 2-Propanamine, N-(2-chloroethyl)-N-(1-methylethyl)-
• NSC 11785
• .beta.-Diisopropylaminoethyl chloride
• 2-CHLORO-1,1-DIMETHYLTRIETHYLAMINE
• Triethylamine,1''-dimethyl-
• B9V7N2CQ7K
• CHEMBL1592976
• Diisopropylaminoethyl chloride
• PD014061
• Triethylamine, 2-chloro-1',1''-dimethyl-
• N-(2-Chloroethyl)diisopropylamine
• N-(2-Chloroethyl)-N-isopropyl-2-propanamine #
• 2-diisopropylaminoethyl chloride
• 1-chloro 2-diisopropylamino ethane
• NSC-11785
• 2-(N,N-DIISOPROPYLAMINO)ETHYL CHLORIDE

• Inchi： 1S/C8H18ClN/c1-7(2)10(6-5-9)8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： DBVADBHSJCWFKI-UHFFFAOYSA-N
• SMILES： ClCCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 163.11300
• Monoisotopic Mass: 163.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.909
• Boiling Point: 152.7°Cat760mmHg
• Flash Point: 46.1°C
• Refractive Index: 1.441
• PSA: 3.24000
• LogP: 2.34400